Cas no 81677-41-0 (2-Heptenedioic acid, 1-methyl ester, (E)-)
81677-41-0 structure
Product Name:2-Heptenedioic acid, 1-methyl ester, (E)-
CAS No:81677-41-0
MF:C8H11O4
MW:171.170542955399
CID:703409
PubChem ID:71420878
Update Time:2025-04-19
2-Heptenedioic acid, 1-methyl ester, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptenedioic acid, 1-methyl ester, (E)-
- 7-methoxy-7-oxohept-5-enoate
- DTXSID70840056
- 81677-41-0
-
- Inchi: 1S/C8H12O4/c1-12-8(11)6-4-2-3-5-7(9)10/h4,6H,2-3,5H2,1H3,(H,9,10)/p-1
- InChI Key: LXBQEPZOKNNBQF-UHFFFAOYSA-M
- SMILES: O(C)C(C=CCCCC(=O)[O-])=O
Computed Properties
- Exact Mass: 171.06573383g/mol
- Monoisotopic Mass: 171.06573383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.3
- Topological Polar Surface Area: 66.4Ų
2-Heptenedioic acid, 1-methyl ester, (E)- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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